Cas no 916747-51-8 (1-BroMo-4-tert-butyl-2-iodo-benzene)

• Product Name: 1-BroMo-4-tert-butyl-2-iodo-benzene
• CAS No: 916747-51-8
• MF: C₁₀H₁₂BrI
• MW: 339.010754585266
• CID: 3032007
• PubChem ID: 11995294
• Update Time: 2025-10-12

1-BroMo-4-tert-butyl-2-iodo-benzene Chemical and Physical Properties

Names and Identifiers

• 1-BroMo-4-tert-butyl-2-iodo-benzene
• MFCD28400709
• 1-Bromo-4-(tert-butyl)-2-iodobenzene
• 1-bromo-4-tert-butyl-2-iodobenzene
• F72229
• DB-407662
• 916747-51-8
• Benzene, 1-bromo-4-(1,1-dimethylethyl)-2-iodo-
• SCHEMBL14882900
• SY353280
• AS-88470

• Inchi： 1S/C10H12BrI/c1-10(2,3)7-4-5-8(11)9(12)6-7/h4-6H,1-3H3
• InChI Key： WUALLSLVZKGQFW-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)C(C)(C)C)Br

Computed Properties

• Exact Mass: 337.91671g/mol
• Monoisotopic Mass: 337.91671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Additional information on 1-BroMo-4-tert-butyl-2-iodo-benzene

Professional Introduction to 1-Bromo-4-tert-butyl-2-iodo-benzene (CAS No. 916747-51-8)

1-Bromo-4-tert-butyl-2-iodo-benzene, with the chemical formula C₁₀H₁₁BrI, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials chemistry. This compound, identified by its CAS number 916747-51-8, serves as a crucial intermediate in the synthesis of various biologically active molecules and advanced functional materials. Its unique structural features, characterized by the presence of both bromo and iodo substituents along with a tert-butyl group, make it a versatile building block for further chemical modifications.

The significance of 1-Bromo-4-tert-butyl-2-iodo-benzene lies in its utility as a precursor in the development of novel pharmaceuticals. In recent years, there has been a growing interest in the synthesis of benzene derivatives due to their diverse pharmacological properties. The bromo and iodo atoms in this compound provide reactive sites that can be selectively modified through cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are fundamental in constructing complex molecular architectures, enabling the design of drugs with enhanced efficacy and reduced side effects.

One of the most compelling applications of 1-Bromo-4-tert-butyl-2-iodo-benzene is in the field of medicinal chemistry. Researchers have leveraged its reactivity to develop inhibitors targeting various disease pathways. For instance, studies have demonstrated its role in synthesizing small-molecule inhibitors for enzymes involved in cancer metabolism. The tert-butyl group not only provides steric hindrance but also enhances lipophilicity, which is often crucial for drug bioavailability. Such structural attributes make this compound an invaluable asset in drug discovery pipelines.

In addition to pharmaceutical applications, 1-Bromo-4-tert-butyl-2-iodo-benzene finds utility in materials science. The benzene core with halogen substituents is conducive to the development of organic semiconductors and liquid crystals. These materials are essential components in electronic devices such as organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs). The ability to precisely modify the electronic properties of these materials through halogenation strategies has opened new avenues for innovation in display technologies and optoelectronic devices.

The synthesis of 1-Bromo-4-tert-butyl-2-iodo-benzene typically involves multi-step organic transformations starting from commercially available benzene derivatives. The introduction of bromine at the 1-position, followed by iodination at the 2-position, and finally the addition of a tert-butyl group at the 4-position are common synthetic routes. These steps require careful optimization to ensure high yields and purity, which are critical for subsequent applications.

The reactivity profile of this compound has been extensively studied in recent research publications. For example, a notable study published in the Journal of Organic Chemistry highlighted its use in constructing biaryl structures through palladium-catalyzed cross-coupling reactions. The study demonstrated that the presence of both bromo and iodo substituents allows for sequential coupling reactions, providing a streamlined approach to complex molecular frameworks.

In another significant development, researchers have explored the use of 1-Bromo-4-tert-butyl-2-iodo-benzene as a precursor in the synthesis of photoactive compounds. These compounds exhibit unique photophysical properties that make them suitable for applications in photodynamic therapy and photocatalysis. The ability to fine-tune these properties through structural modifications has opened new possibilities for developing next-generation light-based therapies.

The industrial production of 1-Bromo-4-tert-butyl-2-iodo-benzene requires stringent quality control measures to ensure consistency and reliability for downstream applications. Manufacturers employ advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to verify purity and structural integrity.

The future prospects for 1-Bromo-4-tert-butyl-2-iodo-benzene are promising, with ongoing research focusing on expanding its utility in drug discovery and material science. Innovations such as flow chemistry and green solvent systems are being explored to improve synthetic efficiency while minimizing environmental impact. Additionally, computational methods are being increasingly utilized to predict reactivity patterns and optimize reaction conditions.

In conclusion, 1-Bromo-4-tert-butyl-2-iodo-benzene (CAS No. 91674751) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop novel therapeutics and advanced functional materials. As scientific understanding continues to evolve, it is likely that this compound will play an even more pivotal role in shaping the future of chemical innovation.